2-(Bromomethyl)-3,5-dichloropyrazine

• IUPAC Name: 2-(bromomethyl)-3,5-dichloropyrazine
• InChI: InChI=1S/C5H3BrCl2N2/c6-1-3-5(8)10-4(7)2-9-3/h2H,1H2
• InChI Key: PGCVPNXLBYCGBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C(=N1)CBr)Cl)Cl
• Molecular Formula: C5H3BrCl2N2
• DSSTOX Substance ID: DTXSID701291708
• Molecular Weight: 241.90 g/mol
• CAS RN: 1803606-92-9

Description

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other substances, its stability, and the products it forms during reactions.

Physical And Chemical Properties Analysis

This includes studying properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Regioselective Nucleophilic Aromatic Substitution Reactions

Studies on the regioselective nucleophilic aromatic substitution (S(N)Ar) reaction of 2-substituted 3,5-dichloropyrazines, including 2-(bromomethyl)-3,5-dichloropyrazine, indicate differences in regioselectivity based on the substituent at the 2-position. The presence of an electron-withdrawing group (EWG) at this position leads to preferential nucleophilic attack at the 5-position, whereas an electron-donating group (EDG) favors attack at the 3-position. These findings provide a computational rationale for experimental observations and offer insights into designing specific reactions for heterocyclic compound synthesis (Scales et al., 2013).

Transition-Metal-Free Preparation of Heterocycle-Fused Compounds

The efficiency of 1,2-dihaloazines, including 2-(bromomethyl)-3,5-dichloropyrazine, in the transition-metal-free preparation of heterocycle-fused compounds such as 1,4-oxazepines has been explored. This method extends to the use of these dihaloazines for synthesizing medicinally important tetracyclic pyrazolo[1,5-d][1,4]oxazepines, demonstrating the utility of 2-(bromomethyl)-3,5-dichloropyrazine in facilitating nucleophilic aromatic substitution reactions that are pivotal in medicinal chemistry (Sapegin et al., 2015).

Synthesis of Pyrazoles and Pyrazine Derivatives

Research into brominated trihalomethylenones as precursors for synthesizing various pyrazoles and pyrazine derivatives has highlighted the role of 2-(bromomethyl)-3,5-dichloropyrazine in forming nucleophilic substitution reactions to create compounds with potential biological activities. These methodologies underscore the compound's significance in synthesizing a wide range of heterocyclic compounds efficiently and with moderate to good yields, contributing to the development of new materials and drugs (Martins et al., 2013).

Ligand-dependent Site-selective Suzuki Cross-coupling

In the context of synthesizing diarylpyradazines, the use of 2-(bromomethyl)-3,5-dichloropyrazine facilitates ligand-dependent site-selective Suzuki cross-coupling reactions. This method allows for the selective coupling at either the 3-position or the 5-position by changing the ligand used in the reaction. Such selectivity is crucial for constructing a diverse array of diarylpyradazines, highlighting the compound's versatility in organic synthesis and potential applications in developing pharmacologically active molecules (Dai et al., 2013).

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve looking at the compound’s interactions with proteins, DNA, or other molecules in the body.

Safety and Hazards

The compound’s toxicity, flammability, and other hazards would be assessed. This information is often found in the compound’s Material Safety Data Sheet.